Cas no 2228403-12-9 (1-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylpiperazine)

• Product Name: 1-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylpiperazine
• CAS No: 2228403-12-9
• MF: C₁₁H₁₉ClN₄
• MW: 242.748360872269
• CID: 6212686
• PubChem ID: 165866083
• Update Time: 2025-06-12

1-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylpiperazine
• 2228403-12-9
• 1-[2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethyl]piperazine
• EN300-1978229

• Inchi： 1S/C11H19ClN4/c1-9-10(11(12)15(2)14-9)3-6-16-7-4-13-5-8-16/h13H,3-8H2,1-2H3
• InChI Key： GSBZBSYVABOSRU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NN1C)CCN1CCNCC1

Computed Properties

• Exact Mass: 242.1298243g/mol
• Monoisotopic Mass: 242.1298243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Additional information on 1-2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylpiperazine

1-2-(5-Chloro-1,3-Dimethyl-1H-Pyrazol-4-yl)Ethylpiperazine: A Comprehensive Overview

1-2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylpiperazine (CAS No. 2228403-12-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. This comprehensive overview delves into the chemical properties, synthesis methods, biological activities, and potential applications of 1-2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylpiperazine.

Chemical Structure and Properties:

1-2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylpiperazine is a complex organic molecule with a molecular formula of C₁₃H₂₀N₄Cl. The compound features a piperazine ring connected to a substituted pyrazole moiety. The presence of the chloro and methyl groups on the pyrazole ring imparts unique chemical and biological properties to the molecule. The piperazine ring, known for its ability to form hydrogen bonds and interact with various biological targets, further enhances the compound's potential as a drug candidate.

The physical properties of 1-2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylpiperazine include its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and its stability under standard laboratory conditions. These properties make it suitable for various experimental protocols and formulations.

Synthesis Methods:

The synthesis of 1-2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylpiperazine has been reported in several studies, with different approaches highlighting the versatility of the compound's preparation. One common method involves the reaction of 5-chloro-1,3-dimethylpyrazole with 2-chloroethyl piperazine in the presence of a base such as potassium carbonate. This reaction typically proceeds under mild conditions and yields high purity products.

An alternative synthetic route involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields. This method leverages the rapid heating capabilities of microwave radiation to facilitate the formation of the desired product efficiently.

Biological Activities:

1-2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylpiperazine has been investigated for its potential biological activities in various preclinical studies. One notable area of research is its activity as a serotonin receptor modulator. Studies have shown that this compound exhibits selective binding to serotonin receptors, particularly 5-HT_2A, which are implicated in mood disorders such as depression and anxiety.

In addition to its serotonin receptor activity, 1-2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)ethylpiperazine has also been evaluated for its anti-inflammatory properties. Preclinical models have demonstrated that the compound can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases.

Potential Therapeutic Applications:

The unique combination of serotonin receptor modulation and anti-inflammatory activity makes 1-2-(5-Chloro-1,3-dimethyl-1H-pyrazol-4-y l)ethylpip erazin e strong > an attractive candidate for various therapeutic applications. In the field of psychiatry, this compound could be developed into novel treatments for mood disorders by targeting serotonin receptors involved in mood regulation.

In the realm of inflammatory diseases, 1 - 2 -( 5 -Ch lor o - 1 , 3 - dim eth yl - 1 H - py raz ol - 4 - yl )et h y lp ip er az ine strong >'s ability to inhibit pro-inflammatory cytokines suggests its potential use in conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Clinical trials are currently underway to further evaluate these therapeutic potentials.

< p >< s tr on g > C on cl us io n : s tr on g > p > < p >< s tr on g > 1 - 2 -( 5 - Ch lor o - 1 , 3 - di me th yl - 1 H - py ra zo l - 4 - yl )et h y lp ip er az ine s tr on g > ( C AS N o . 2 2 28 40 3 - 12 -9 ) i s a n ov el co mp ou nd w it h u ni qu e ch em ic al an d bi ol og ic al pr op er ti es . I ts po te nt ia l th er ap eu tic ap pl ic at io ns i n m oo d di so rd er s an d i nf la mm at or y di se as es m ak e i t a va lu ab le ta rg et fo r fu tu re re se ar ch an d de ve lo pm en t . Co nt in ue d st ud ie s w il l pr ov id e i ns ig ht in to th e fu ll sc op e o f i ts bi ol og ic al ac ti vi ty an d cl in ic al po te nt ia l . p >